Cas no 88444-79-5 (Benzene, 1-ethynyl-2,4-bis(trifluoromethyl)-)

• Product Name: Benzene, 1-ethynyl-2,4-bis(trifluoromethyl)-
• CAS No: 88444-79-5
• MF: C₁₀H₄F₆
• MW: 238.129183769226
• CID: 632513
• PubChem ID: 14065426
• Update Time: 2025-10-24

Benzene, 1-ethynyl-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2,4-bis(trifluoromethyl)-
• 1-ethynyl-2,4-bis(trifluoromethyl)benzene
• EN300-27160259
• 88444-79-5
• DTXSID10555273

• Inchi： 1S/C10H4F6/c1-2-6-3-4-7(9(11,12)13)5-8(6)10(14,15)16/h1,3-5H
• InChI Key： BZOHVMRWQNYFKX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#C)=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 238.02171910g/mol
• Monoisotopic Mass: 238.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-ethynyl-2,4-bis(trifluoromethyl)-

Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)-: A Comprehensive Overview

Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- (CAS No: 88444-79-5) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions and an ethynyl group at the 1 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- involves advanced organic synthesis techniques. One common approach is the Friedel-Crafts acylation reaction, where the benzene ring is first acetylated to introduce a directing group. Subsequent substitution reactions are then employed to replace the acetyl group with the desired trifluoromethyl and ethynyl substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel carbon-based materials with unique electronic properties. The trifluoromethyl groups contribute to the molecule's high electron-withdrawing capacity, while the ethynyl group introduces flexibility and reactivity. These properties make it an ideal candidate for applications in organic electronics and optoelectronics.

In addition to its role in materials science, Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- has also been investigated for its potential in pharmaceutical chemistry. The compound's structure allows for precise control over molecular interactions, which is crucial in drug design. Recent research has focused on its ability to act as a scaffold for developing bioactive molecules with enhanced stability and bioavailability.

The physical properties of Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- are well-documented. It has a melting point of approximately -30°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF (tetrahydrofuran). These properties make it suitable for use in various chemical processes that require controlled solubility profiles.

From an environmental perspective, Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- has been evaluated for its potential impact on ecosystems. Studies indicate that it undergoes rapid degradation under aerobic conditions due to its highly reactive nature. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, Benzene, 1-Ethynyl-2,4-Bis(Trifluoromethyl)- (CAS No: 88444-79-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research efforts aimed at unlocking its full potential in areas such as materials science and pharmaceutical chemistry.